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Compound of Interest

Compound Name: p-Tolyl isobutyrate

Cat. No.: B093224

Contrary to inquiries regarding its natural origins, extensive database searches indicate that p-
tolyl isobutyrate is a synthetic compound and has not been reported to occur in nature.[1][2]
This technical guide provides a comprehensive overview of its chemical properties, synthesis,
and primary applications, addressing the interests of researchers, scientists, and drug
development professionals.

Physicochemical Properties

p-Tolyl isobutyrate, also known as 4-methylphenyl 2-methylpropanoate, is a benzoate ester
recognized for its strong, lily-narcissus-like odor.[1][2] Its key physicochemical properties are
summarized in the table below.
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Property Value Reference
Molecular Formula C11H1402 [11[3]
Molecular Weight 178.23 g/mol [11[2][3]
CAS Number 103-93-5 (1102131141
Appearance C.:olc')rless to light yellow, clear (115]

liquid
Boiling Point 237 °C [1][2]
Density 0.993 g/mL at 25 °C [1112]
Flash Point 205 °F (96.11 °C) [1][2][5]

Refractive Index

1.487 at 20 °C

[1](2]

Solubility

Insoluble in water; soluble in

alcohol and oils

[1]

Synthesis of p-Tolyl Isobutyrate

The primary method for producing p-tolyl isobutyrate is through the esterification of p-cresol

with isobutyric acid.[1][2]

Materials:

p-Cresol

Isobutyric acid

Anhydrous sodium sulfate

Strong acid catalyst (e.g., concentrated sulfuric acid)

Sodium bicarbonate solution (5%)

Brine (saturated sodium chloride solution)
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Organic solvent (e.g., diethyl ether or dichloromethane)
Distillation apparatus

Separatory funnel

Heating mantle

Magnetic stirrer and stir bar

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
equimolar amounts of p-cresol and isobutyric acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux using a heating mantle and maintain reflux for several
hours to drive the esterification to completion. The reaction progress can be monitored by
thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel and dilute with an organic solvent.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to neutralize
the acidic catalyst and any unreacted isobutyric acid, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.
Filter to remove the drying agent.
Remove the organic solvent under reduced pressure using a rotary evaporator.

Purify the crude p-tolyl isobutyrate by vacuum distillation to obtain the final product.
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Caption: Synthesis of p-tolyl isobutyrate via esterification.
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Applications

The primary application of p-tolyl isobutyrate is as a synthetic flavoring and fragrance agent.
[1][2][5]6] Its strong floral scent makes it a valuable component in the formulation of various
fragrances.[7] In the food industry, it is used to impart floral and fruity notes to a variety of
products.[2][5][6] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has
evaluated p-tolyl isobutyrate and concluded that there is no safety concern at current levels
of intake when used as a flavoring agent.[6]

Conclusion

While the natural occurrence of p-tolyl isobutyrate remains unconfirmed, its synthesis,
properties, and applications are well-documented. Its significance lies in the flavor and
fragrance industry, where its unique olfactory characteristics are highly valued. The provided
synthesis protocol offers a clear methodology for its laboratory preparation, enabling further
research and application development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093224#natural-occurrence-and-sources-of-p-tolyl-
isobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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